6-(2/'-iodo)ethyl-19-norcholest-5(10)-ene-3-ol
6-(2/'-iodo)ethyl-19-norcholest-5(10)-ene-3-ol
Brand Name:
Vulcanchem
CAS No.:
109628-17-3
VCID:
VC0012799
InChI:
InChI=1S/C28H47IO/c1-18(2)6-5-7-19(3)26-10-11-27-25-16-20(13-15-29)24-17-21(30)8-9-22(24)23(25)12-14-28(26,27)4/h18-21,23,25-27,30H,5-17H2,1-4H3/t19-,20-,21+,23-,25-,26-,27+,28-/m1/s1/i29+4
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C
Molecular Formula:
C28H47IO
Molecular Weight:
530.6 g/mol
6-(2/'-iodo)ethyl-19-norcholest-5(10)-ene-3-ol
CAS No.: 109628-17-3
Main Products
VCID: VC0012799
Molecular Formula: C28H47IO
Molecular Weight: 530.6 g/mol
CAS No. | 109628-17-3 |
---|---|
Product Name | 6-(2/'-iodo)ethyl-19-norcholest-5(10)-ene-3-ol |
Molecular Formula | C28H47IO |
Molecular Weight | 530.6 g/mol |
IUPAC Name | (3S,6S,8S,9S,13R,14S,17R)-6-(2-(131I)iodanylethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C28H47IO/c1-18(2)6-5-7-19(3)26-10-11-27-25-16-20(13-15-29)24-17-21(30)8-9-22(24)23(25)12-14-28(26,27)4/h18-21,23,25-27,30H,5-17H2,1-4H3/t19-,20-,21+,23-,25-,26-,27+,28-/m1/s1/i29+4 |
Standard InChIKey | MPBUQXGMQDVOIR-YSOOSTPMSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=C3CC[C@@H](C4)O)CC[131I])C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C |
Synonyms | 6 beta-(131I)-(2'-iodo)ethyl-19-norcholest-5(10)en-3 beta-ol 6-(2'-iodo)ethyl-19-norcholest-5(10)-ene-3-ol 6-IENCO |
PubChem Compound | 194826 |
Last Modified | Nov 11 2021 |
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